3-Phenyl-5-[(1-phenyltetrazol-5-yl)sulfanylmethyl]-1,2,4-oxadiazole

• Molecular Formula: C16H12N6OS
• Molecular Weight: 336.4 g/mol
• IUPAC Name: 3-phenyl-5-[(1-phenyltetrazol-5-yl)sulfanylmethyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C16H12N6OS/c1-3-7-12(8-4-1)15-17-14(23-19-15)11-24-16-18-20-21-22(16)13-9-5-2-6-10-13/h1-10H,11H2
• InChI Key: AIWGSZGJPSCRBJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NOC(=N2)CSC3=NN=NN3C4=CC=CC=C4

Description

3-Phenyl-5-[(1-phenyltetrazol-5-yl)sulfanylmethyl]-1,2,4-oxadiazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the oxadiazole family and has been found to exhibit a range of interesting biochemical and physiological effects. In

Scientific Research Applications

3-Phenyl-5-[(1-phenyltetrazol-5-yl)sulfanylmethyl]-1,2,4-oxadiazole has been found to exhibit a range of interesting scientific research applications. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has potent anti-cancer properties and can inhibit the growth of cancer cells. Additionally, this compound has been found to exhibit antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.

Mechanism of Action

The mechanism of action of 3-Phenyl-5-[(1-phenyltetrazol-5-yl)sulfanylmethyl]-1,2,4-oxadiazole is not yet fully understood. However, studies have suggested that this compound may work by inhibiting the activity of enzymes that are involved in cell growth and division. Additionally, this compound may also work by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 3-Phenyl-5-[(1-phenyltetrazol-5-yl)sulfanylmethyl]-1,2,4-oxadiazole has a range of interesting biochemical and physiological effects. For example, this compound has been found to exhibit potent antioxidant properties, which may help to protect cells from damage caused by free radicals. Additionally, this compound has been found to exhibit anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-Phenyl-5-[(1-phenyltetrazol-5-yl)sulfanylmethyl]-1,2,4-oxadiazole in lab experiments is its potent anti-cancer properties. This makes it a valuable tool for researchers studying cancer biology. Additionally, this compound has been found to exhibit a relatively low toxicity, making it a safer alternative to many other anti-cancer drugs. However, one of the limitations of using this compound in lab experiments is its relatively high cost, which may limit its availability for some researchers.

Future Directions

There are many potential future directions for research involving 3-Phenyl-5-[(1-phenyltetrazol-5-yl)sulfanylmethyl]-1,2,4-oxadiazole. One area of interest is in the development of new anti-cancer drugs based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research, such as the treatment of inflammatory diseases and the development of new antibiotics. Finally, future research may also focus on the synthesis of new derivatives of this compound with improved properties for scientific research.

Synthesis Methods

The synthesis of 3-Phenyl-5-[(1-phenyltetrazol-5-yl)sulfanylmethyl]-1,2,4-oxadiazole involves the reaction of 1-phenyltetrazole-5-thiol with ethyl chloroacetate in the presence of sodium hydride. This reaction results in the formation of ethyl 5-[(1-phenyltetrazol-5-yl)sulfanyl]pentanoate, which is then reacted with hydrazine hydrate to produce 3-Phenyl-5-[(1-phenyltetrazol-5-yl)sulfanylmethyl]-1,2,4-oxadiazole. The overall yield of this synthesis method is approximately 70%.